Cas no 1707358-04-0 (3-(5-Fluoropyridin-2-yl)thiazolidine)

• Product Name: 3-(5-Fluoropyridin-2-yl)thiazolidine
• CAS No: 1707358-04-0
• MF: C₈H₉FN₂S
• MW: 184.233863592148
• CID: 4703924
• Update Time: 2025-06-20

3-(5-Fluoropyridin-2-yl)thiazolidine Chemical and Physical Properties

Names and Identifiers

• 3-(5-fluoropyridin-2-yl)thiazolidine
• 3-(5-Fluoropyridin-2-yl)thiazolidine

• Inchi： 1S/C8H9FN2S/c9-7-1-2-8(10-5-7)11-3-4-12-6-11/h1-2,5H,3-4,6H2
• InChI Key： KBHUKFOLYYFCTP-UHFFFAOYSA-N
• SMILES： S1CN(C2C=CC(=CN=2)F)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• Topological Polar Surface Area: 41.4

Additional information on 3-(5-Fluoropyridin-2-yl)thiazolidine

Introduction to 3-(5-Fluoropyridin-2-yl)thiazolidine (CAS No. 1707358-04-0) in Modern Chemical Biology and Medicinal Chemistry

3-(5-Fluoropyridin-2-yl)thiazolidine, identified by the chemical identifier CAS No. 1707358-04-0, represents a significant compound in the realm of chemical biology and medicinal chemistry. This heterocyclic molecule, featuring a thiazolidine core conjugated with a 5-fluoropyridine substituent, has garnered considerable attention due to its versatile structural framework and potential biological activities. The presence of both sulfur and nitrogen atoms in the thiazolidine ring, coupled with the electron-withdrawing nature of the fluorine atom in the pyridine moiety, endows this compound with unique electronic and steric properties that make it an attractive scaffold for drug discovery and material science applications.

The thiazolidine scaffold is a well-established motif in medicinal chemistry, known for its incorporation into a wide array of bioactive molecules, including antibiotics, antivirals, and anti-inflammatory agents. Its five-membered ring structure, containing sulfur and nitrogen atoms, provides a rigid yet flexible platform that can interact favorably with biological targets such as enzymes and receptors. The introduction of fluorine at the 5-position of the pyridine ring further modulates the compound's properties, enhancing its metabolic stability and binding affinity. This modification is particularly relevant in modern drug design, where fluorinated pyridines are frequently employed to improve pharmacokinetic profiles.

In recent years, 3-(5-Fluoropyridin-2-yl)thiazolidine has been explored as a key intermediate in the synthesis of novel therapeutic agents. Researchers have leveraged its structural features to develop molecules with potential applications in oncology, neurology, and infectious diseases. For instance, studies have demonstrated that derivatives of this compound can exhibit inhibitory effects on specific kinases and other enzymes implicated in cancer progression. The fluorine atom's ability to enhance binding interactions has been particularly exploited in designing small-molecule inhibitors with high selectivity and potency.

The fluoropyridine moiety, in particular, has become a focal point in medicinal chemistry due to its broad spectrum of biological activities. Fluorinated pyridines are known to improve drug-like properties such as lipophilicity, solubility, and cell membrane permeability. Moreover, they can influence metabolic pathways by increasing resistance to degradation by cytochrome P450 enzymes. These attributes make 3-(5-Fluoropyridin-2-yl)thiazolidine a valuable building block for constructing lead compounds that exhibit improved pharmacological profiles.

Advances in computational chemistry and high-throughput screening have accelerated the discovery of novel derivatives of 3-(5-Fluoropyridin-2-yl)thiazolidine. Computational methods such as molecular docking and quantum mechanical calculations allow researchers to predict binding affinities and optimize molecular structures before conducting experimental validations. This approach has led to the identification of several promising analogs with enhanced biological activity. For example, modifications at the 2-position of the thiazolidine ring have been shown to modulate receptor interactions, leading to compounds with improved therapeutic efficacy.

The synthesis of 3-(5-Fluoropyridin-2-yl)thiazolidine itself presents an intriguing challenge due to the need for precise functionalization of both the thiazolidine and pyridine moieties. Traditional synthetic routes often involve multi-step processes that require careful control of reaction conditions to avoid unwanted side products. However, recent advancements in synthetic methodologies have enabled more efficient and scalable production methods. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to introduce fluorinated pyridines into thiazolidine frameworks with high regioselectivity.

From a material science perspective, 3-(5-Fluoropyridin-2-yl)thiazolidine has also been investigated for its potential applications in organic electronics and sensor technologies. The compound's ability to undergo photochemical reactions makes it suitable for use in light-emitting diodes (LEDs) and photovoltaic devices. Additionally, its unique spectroscopic properties have been exploited in developing chemical sensors for detecting environmental pollutants and biological markers.

The future prospects for 3-(5-Fluoropyridin-2-yl)thiazolidine are promising, with ongoing research focusing on expanding its applications in drug discovery and material science. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield innovative derivatives with enhanced therapeutic potential. Furthermore, interdisciplinary approaches combining organic chemistry, computational biology, and nanotechnology will likely unlock new possibilities for leveraging this versatile compound.